3-Cyanobenzoyl isothiocyanate

• IUPAC Name: 3-cyanobenzoyl isothiocyanate
• InChI: InChI=1S/C9H4N2OS/c10-5-7-2-1-3-8(4-7)9(12)11-6-13/h1-4H
• InChI Key: OVKTYQBGGSXELC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N=C=S)C#N
• Molecular Formula: C9H4N2OS
• DSSTOX Substance ID: DTXSID60656103
• Molecular Weight: 188.21 g/mol
• CAS No.: 100663-26-1

Description

3-Cyanobenzoyl isothiocyanate is a chemical compound with the molecular formula C9H4N2OS. It is also known as 3-Isothiocyanatobenzonitrile.

Synthesis Analysis

Isothiocyanates are typically prepared using amines and highly toxic reagents such as thiophosgene, its derivatives, or CS2. A more sustainable synthesis method has been developed, which involves the reaction of amines with phenyl chlorothionoformate in the presence of solid sodium hydroxide. Another method involves the use of isocyanides, elemental sulfur, and amines, revealing that isocyanides can be converted to isothiocyanates using sulfur and catalytic amounts of amine bases.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with a cyano group (-CN) and an isothiocyanate group (-N=C=S) attached to it.

Chemical Reactions Analysis

Isothiocyanates, including this compound, exhibit high and versatile reactivity, making them valuable platforms for versatile transformations. They can react with amines, water, alcohols, and other small molecules, which are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers.

Scientific Research Applications

Green Chemistry Applications

3-Cyanobenzoyl isothiocyanate finds use in green chemistry, particularly in water-promoted tandem reactions with 2-aminothiophenols or 2-aminophenols. This approach leads to the synthesis of pharmaceutically significant 2-aminobenzothiazoles and 2-aminobenzoxazoles. The process boasts advantages like high efficiency, environmentally benign solvent, and simple experimental procedures (Zhang et al., 2011).

Synthesis and Structural Studies

The compound has been involved in the synthesis and structural characterization of various thioureas and their derivatives. For example, its reaction with 4-aminotrifluorotoluene in dry tetrahydrofuran yields 1-(isomeric methylbenzoyl)-3-(4-trifluoromethylphenyl)thioureas. These compounds are analyzed using techniques like FT-IR, Raman, and X-ray diffraction to understand their structural and conformational properties (Qiao et al., 2017).

Synthesis of Novel Compounds

Innovative synthetic methods using this compound lead to the creation of various novel compounds. For instance, a metal-free reaction with imidazoles in the presence of cyanophenylacetylene generates N-(Z-Alkenyl)imidazole-2-carbothioamides, which are synthesized via zwitterion–carbene intermediates (Trofimov et al., 2012).

Antibacterial Applications

Some derivatives synthesized using this compound show promising antibacterial properties. For example, the reaction of dibenzobarrelene with cyanoacetic acid hydrazide and phenyl isothiocyanate yields compounds tested as antibacterial agents (Khalil et al., 2009).

Herbicidal Activity

Isothiocyanates, including those derived from this compound, have been used to form novel compounds with effective herbicidal activity. Target compounds synthesized from this chemical showed considerable herbicidal activities against various weeds (Wu et al., 2012).

Mechanism of Action

Target of Action

Isothiocyanates (ITCs), including 3-Cyanobenzoyl isothiocyanate, govern many intracellular targets including cytochrome P 450 (CYP) enzymes, proteins involved in antioxidant response, tumorigenesis, apoptosis, cell cycle, and metastasis . These targets play a crucial role in maintaining cellular homeostasis and their modulation can lead to significant changes in cellular function.

Mode of Action

The interaction of this compound with its targets results in a variety of cellular changes. It has been observed that ITCs have the ability to regulate transcription factors, signaling pathways, cell cycle, and apoptosis . This regulation can lead to changes in cellular function and behavior, contributing to their well-defined indirect antioxidant and antitumor properties .

Biochemical Pathways

This compound affects several biochemical pathways. Studies have shown that ITCs can modulate a large number of cancer-related targets or pathways including inhibition of CYP enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf 2), modulation of cell cycle regulators, induction of apoptosis, inhibition of nuclear factor kappa B (NF-ĸB), inhibition of macrophage migration inhibitory factor (MIF), inhibition of microtubule polymerization, inhibition of metastasis, and other pathways involved in chemoprevention .

Pharmacokinetics

Inside the body, ITCs are metabolized by the mercapturic acid pathway which includes conjugation of ITCs with glutathione (GSH) followed by enzymatic degradation and N-acetylation . This process affects the bioavailability of this compound, influencing its therapeutic potential.

Result of Action

The molecular and cellular effects of this compound’s action are diverse. Its ability to modulate various cellular targets and pathways can lead to changes in cellular function and behavior. These changes can result in antioxidant activity, inhibition of tumor cell growth, and other health-promoting effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the antioxidant activity of ITCs can vary depending on the ambient temperature

Safety and Hazards

While specific safety data for 3-Cyanobenzoyl isothiocyanate is not available, isothiocyanates in general are known to be noxious compounds and must be handled with care. They are typically prepared using highly toxic reagents.

Biochemical Analysis

Biochemical Properties

3-Cyanobenzoyl isothiocyanate plays a crucial role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It is known to inhibit deubiquitinating enzymes such as USP9x and UCH37, which are associated with tumorigenesis . These interactions lead to increased ubiquitination of proteins like Mcl-1 and Bcr-Abl, resulting in their degradation or aggregation. Additionally, this compound can modulate the activity of cytochrome P450 enzymes, proteins involved in antioxidant response, and other cellular targets .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It induces apoptosis in many cancer cell lines by inhibiting cell growth and promoting cell death . This compound also affects cell signaling pathways, such as the Akt and NFκB pathways, leading to reduced cell migration and invasion . Furthermore, this compound influences gene expression by modulating the expression of metastasis-related genes like MMP-2, Twist, and β-catenin . It also impacts cellular metabolism by increasing reactive oxygen species (ROS) generation and causing glutathione depletion .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. It binds to deubiquitinating enzymes, inhibiting their activity and leading to increased ubiquitination of target proteins . This compound also interacts with cytochrome P450 enzymes, modulating their activity and affecting the metabolism of various substrates . Additionally, this compound can induce oxidative stress by increasing ROS levels, which in turn affects cellular signaling pathways and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions . Long-term exposure to this compound has been shown to cause sustained effects on cellular function, including prolonged inhibition of cell growth and induction of apoptosis . In vitro and in vivo studies have demonstrated that the compound’s effects can persist for several days to weeks, depending on the concentration and exposure duration .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can effectively inhibit tumor growth and metastasis without causing significant toxicity . At higher doses, this compound can exhibit genotoxic effects, leading to DNA damage and potential adverse effects . Threshold effects have been observed, where the compound’s efficacy in inhibiting cancer progression increases with dosage up to a certain point, beyond which toxicity becomes a concern .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. It is metabolized via the mercapturic acid pathway, which includes conjugation with glutathione, followed by enzymatic degradation and N-acetylation . This compound can also modulate the activity of cytochrome P450 enzymes, affecting the metabolism of various endogenous and exogenous substrates . Additionally, this compound can influence metabolic flux and metabolite levels by altering the activity of key metabolic enzymes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can be taken up by cells via passive diffusion or facilitated transport mechanisms . Once inside the cells, this compound can bind to various intracellular proteins, affecting its localization and accumulation . This compound can also be distributed to different tissues, where it exerts its biological effects .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can localize to specific cellular compartments, such as the mitochondria, cytoplasm, and nucleus . Its localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles . The subcellular distribution of this compound can affect its interactions with biomolecules and its overall biological activity .